Cas no 223671-17-8 (5-bromo-2-oxido-isoquinolin-2-ium)

• Product Name: 5-bromo-2-oxido-isoquinolin-2-ium
• CAS No: 223671-17-8
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD19981743
• CID: 4459853
• PubChem ID: 22665708
• Update Time: 2025-04-24

5-bromo-2-oxido-isoquinolin-2-ium Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-bromo-, 2-oxide
• 5-Bromo-2-isoquinolin-2-one
• 5-bromo-2-oxido-isoquinolin-2-ium
• 5-bromoisoquinoline-N-oxide
• MFCD19981743
• AKOS037645406
• E-isoquinolin-2-one
• SCHEMBL248055
• P12682
• 5-bromo-2-oxidoisoquinolin-2-ium
• SY333190
• AS-60669
• 5-bromoisoquinoline 2-oxide
• 223671-17-8
• 5-Bromoisoquinoline N-oxide
• 5-BROMOISOQUINOLIN-2-IUM-2-OLATE
• YIA67117
• 5-Bromo-isoquinoline N-oxide
• ZMMWTYNVRSUXFF-UHFFFAOYSA-N
• 5-bromo-2
• 5-bromoisoquinoline-2-oxide

• MDL： MFCD19981743
• Inchi： 1S/C9H6BrNO/c10-9-3-1-2-7-6-11(12)5-4-8(7)9/h1-6H
• InChI Key： ZMMWTYNVRSUXFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=[N+](C=CC=21)[O-]

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives